Cas no 72702-74-0 (Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]-)

Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]- structure
72702-74-0 structure
Product name:Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]-
CAS No:72702-74-0
MF:C11H11N3O2
MW:217.223942041397
CID:550072
PubChem ID:29923812

Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-cyano-N-methyl-N-[(phenylamino)carbonyl]-
    • 1-(2-CYANO-ACETYL)-1-METHYL-3-PHENYL-UREA
    • 2-Cyano-N-methyl-N-(phenylcarbamoyl)acetamide
    • AG-G-86397
    • CTK5D6673
    • N-Cyanacetyl-N-methyl-N'-phenyl-harnstoff
    • N-cyanoacetyl-N-methyl-N'-phenyl-urea
    • 72702-74-0
    • AKOS015964245
    • DTXSID70652237
    • Inchi: InChI=1S/C11H11N3O2/c1-14(10(15)7-8-12)11(16)13-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,13,16)
    • InChI Key: XCDSTZPYNFMCGC-UHFFFAOYSA-N
    • SMILES: CN(C(=O)CC#N)C(=O)NC1=CC=CC=C1

Computed Properties

  • Exact Mass: 217.08523
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 73.2

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